Cas no 577-61-7 (2-Nitro-4-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: 2-Nitro-4-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 577-61-7
• MF: C₇H₅F₃N₂O₄S
• MW: 270.185810804367
• MDL: MFCD00013462
• CID: 947505
• PubChem ID: 4584620
• Update Time: 2025-04-24

2-Nitro-4-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-(trifluoromethyl)benzenesulfonamide
• 2-nitro-4-(trifluoromethyl)benzene-1-sulfonamide
• EN300-255293
• MFCD00013462
• GS0951
• Z448245606
• GCJFIVMGFRULPF-UHFFFAOYSA-N
• AKOS009988301
• SCHEMBL18455304
• DTXSID80404542
• 577-61-7
• 2-NITRO-4-TRIFLUOROMETHYL-BENZENESULFONAMIDE
• CS-0242786
• 2-Nitro-4-(trifluoromethyl)benzene-1-sulfonamide

• MDL： MFCD00013462
• Inchi： 1S/C7H5F3N2O4S/c8-7(9,10)4-1-2-6(17(11,15)16)5(3-4)12(13)14/h1-3H,(H2,11,15,16)
• InChI Key： GCJFIVMGFRULPF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 269.99221230g/mol
• Monoisotopic Mass: 269.99221230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-Nitro-4-(trifluoromethyl)benzene-1-sulfonamide

2-Nitro-4-(Trifluoromethyl)Benzenesulfonamide: A Comprehensive Overview

2-Nitro-4-(Trifluoromethyl)Benzenesulfonamide is a specialized chemical compound with the CAS registry number 577-61-7, belonging to the class of benzenesulfonamides. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The structure of this molecule is characterized by a benzene ring substituted with a nitro group at position 2 and a trifluoromethyl group at position 4, along with a sulfonamide functional group attached to the benzene ring.

Benzenesulfonamides, as a class of compounds, are known for their versatility in chemical reactions and their ability to form stable intermediates in drug discovery. The presence of the trifluoromethyl group adds a layer of electron-withdrawing capability, which can influence the reactivity and stability of the molecule. Similarly, the nitro group at position 2 introduces additional electronic effects, making this compound particularly interesting for researchers exploring the interplay between substituents on aromatic rings.

Recent studies have highlighted the potential of 2-Nitro-4-(Trifluoromethyl)Benzenesulfonamide in drug development, particularly as a lead compound for designing inhibitors targeting specific enzymes or receptors. The sulfonamide moiety is well-known for its ability to form strong hydrogen bonds with biological targets, making it a valuable fragment in medicinal chemistry.

One of the most promising avenues of research involving this compound has been its role in targeted therapies. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases, which are critical in disease pathways such as cancer and inflammation. The combination of electronic effects from the nitro and trifluoromethyl groups enhances the molecule's ability to interact with these biological targets, making it a compelling candidate for further investigation.

Another area where 2-Nitro-4-(Trifluoromethyl)Benzenesulfonamide has shown promise is in material science. Its unique electronic properties and stability make it a potential candidate for use in organic electronics, such as OLEDs or sensors. The trifluoromethyl group contributes to the compound's hydrophobicity and chemical inertness, which are desirable traits in materials designed for harsh environments.

Recent advancements in synthetic chemistry have also focused on optimizing the synthesis of this compound. Various methods, including nucleophilic aromatic substitution and sulfonamide coupling reactions, have been explored to improve yield and purity. These efforts are crucial for ensuring that the compound can be produced efficiently for both research and potential commercial applications.

Furthermore, in vitro and in vivo studies have demonstrated the compound's pharmacokinetic properties, which are essential for its development as a drug candidate. Its ability to cross biological barriers and remain stable in physiological conditions has been particularly noted, highlighting its suitability for systemic delivery.

In conclusion, 2-Nitro-4-(Trifluoromethyl)Benzenesulfonamide (CAS NO 577-61-7) represents a valuable tool in modern chemical research. Its unique structural features and versatile applications make it a subject of interest for scientists across various disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of novel therapies and materials.